Cas no 858768-11-3 (ethyl 2-{(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: ethyl 2-{(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 858768-11-3
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 5556006
• Update Time: 2025-10-28

ethyl 2-{(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(4-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
• ethyl 2-{(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C21H20O6/c1-4-25-21(23)13(2)26-16-9-10-17-18(12-16)27-19(20(17)22)11-14-5-7-15(24-3)8-6-14/h5-13H,4H2,1-3H3
• InChI Key： VHXTZTNMLKOBLF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=C(OC)C=C3)C(=O)C2=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Ethyl 2-{(2Z)-2-(4-Methoxyphenyl)methylidene-3-Oxo-2,3-Dihydro-1-Benzofuran-6-Yloxy}Propanoate: A Comprehensive Overview

Ethyl 2-{(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate is a complex organic compound with the CAS number 858768-11-3. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a benzene ring fused to a furan ring. The structure of this compound is characterized by a benzofuran moiety substituted with a methoxy group at the para position of the phenyl ring and an ethyl ester group attached via an oxygen atom. The compound also features a Z-configured double bond within the benzofuran system, which plays a significant role in its electronic properties and reactivity.

The synthesis of ethyl 2-{(2Z)-2-(4-methoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and esterification. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach has shown promise in reducing production costs and enhancing scalability for industrial applications.

The structural uniqueness of this compound makes it an interesting candidate for various applications in the pharmaceutical and materials science industries. In the pharmaceutical sector, benzofurans are known for their potential as kinase inhibitors due to their ability to form hydrogen bonds with protein targets. Ethyl 2-{(2Z)-...}propanoate has been studied for its anti-inflammatory and antioxidant properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

In addition to its pharmacological applications, ethyl 2-{(2Z)-...}propanoate has also been investigated for its role in organic electronics. The benzofuran moiety contributes to the compound's conjugated π-system, which is essential for electron transport in organic semiconductors. Researchers have explored its potential as a hole transport material in perovskite solar cells. Preliminary results indicate that incorporating this compound into device architectures can enhance charge mobility and overall efficiency.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of ethyl 2-{(2Z)-...}propanoate. Density functional theory (DFT) calculations have provided insights into the molecular orbitals and frontier electron distribution, which are critical for understanding its chemical reactivity. These studies have revealed that the Z-configured double bond significantly influences the compound's electronic properties by altering the extent of conjugation within the molecule.

Ethyl 2-{(2Z)-...}propanoate has also been studied for its environmental fate and toxicity profile. Ecotoxicological assessments indicate that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to evaluate its long-term effects on ecosystems and biodegradation pathways under various environmental conditions.

In conclusion, ethyl 2-{(2Z)-...}propanoate is a versatile compound with promising applications in pharmaceuticals, materials science, and organic electronics. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and characterization techniques emerge, we can expect even greater insights into its properties and potential uses.